1-[[3-Butyl-2-(cyclobutylmethylsulfonyl)imidazol-4-yl]methyl]-2-methylpiperidine

• IUPAC Name: 1-[[3-butyl-2-(cyclobutylmethylsulfonyl)imidazol-4-yl]methyl]-2-methylpiperidine
• InChI: InChI=1S/C19H33N3O2S/c1-3-4-12-22-18(14-21-11-6-5-8-16(21)2)13-20-19(22)25(23,24)15-17-9-7-10-17/h13,16-17H,3-12,14-15H2,1-2H3
• InChI Key: GWEQKLSTBMSHIN-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=CN=C1S(=O)(=O)CC2CCC2)CN3CCCCC3C
• Molecular Formula: C19H33N3O2S
• Molecular Weight: 367.6 g/mol

Description

1-[[3-Butyl-2-(cyclobutylmethylsulfonyl)imidazol-4-yl]methyl]-2-methylpiperidine is a complex organic compound that features an imidazole ring, a piperidine ring, and various substituents

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[[3-Butyl-2-(cyclobutylmethylsulfonyl)imidazol-4-yl]methyl]-2-methylpiperidine typically involves multiple steps, starting with the preparation of the imidazole ring. One common method involves the cyclization of amido-nitriles under mild conditions, which allows for the inclusion of various functional groups . The piperidine ring can be introduced through subsequent reactions, often involving nucleophilic substitution or addition reactions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors and advanced purification techniques to ensure the final product’s purity.

Chemical Reactions Analysis

Types of Reactions

1-[[3-Butyl-2-(cyclobutylmethylsulfonyl)imidazol-4-yl]methyl]-2-methylpiperidine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at various positions on the imidazole and piperidine rings.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides or sulfonates in the presence of a base.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation might yield sulfoxides or sulfones, while reduction could produce alcohols or amines.

Scientific Research Applications

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Potential use in studying enzyme interactions due to its unique structure.

Medicine: Investigated for its potential as a pharmaceutical agent, particularly in targeting specific receptors or enzymes.

Industry: Could be used in the development of new materials or as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action for 1-[[3-Butyl-2-(cyclobutylmethylsulfonyl)imidazol-4-yl]methyl]-2-methylpiperidine involves its interaction with specific molecular targets. The imidazole ring can coordinate with metal ions, potentially inhibiting metalloproteins or enzymes. The piperidine ring may interact with various receptors, altering their activity and leading to physiological effects .

Comparison with Similar Compounds

Similar Compounds

1-Butyl-2-methylimidazole: Similar imidazole structure but lacks the piperidine ring and sulfonyl group.

2-Methylpiperidine: Contains the piperidine ring but lacks the imidazole structure.

Cyclobutylmethylsulfonylimidazole: Similar sulfonyl and imidazole groups but lacks the piperidine ring.

Uniqueness

1-[[3-Butyl-2-(cyclobutylmethylsulfonyl)imidazol-4-yl]methyl]-2-methylpiperidine is unique due to its combination of an imidazole ring, a piperidine ring, and a sulfonyl group. This unique structure allows it to interact with a variety of molecular targets, making it a versatile compound for research and industrial applications .